(Z)-3-((4-chloro-2,5-dimethoxyphenyl)amino)-2-(4-phenylthiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(4-chloro-2,5-dimethoxyanilino)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C20H16ClN3O2S/c1-25-18-9-16(19(26-2)8-15(18)21)23-11-14(10-22)20-24-17(12-27-20)13-6-4-3-5-7-13/h3-9,11-12,23H,1-2H3/b14-11-
• InChI Key: CBCQKKWLAGUASP-KAMYIIQDSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC=C(C#N)C2=NC(=CS2)C3=CC=CC=C3)OC)Cl
• Isomeric SMILES: COC1=CC(=C(C=C1N/C=C(/C#N)\C2=NC(=CS2)C3=CC=CC=C3)OC)Cl
• Molecular Formula: C20H16ClN3O2S
• Molecular Weight: 397.9 g/mol

Description

(Z)-3-((4-chloro-2,5-dimethoxyphenyl)amino)-2-(4-phenylthiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C20H16ClN3O2S and its molecular weight is 397.88. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Chemical Reduction and Derivatives

  The reduction of similar acrylonitriles, such as (E)-3-aryl-2-(thiazol-2-yl)acrylonitriles, with lithium aluminum hydride produces (Z)-1-amino-3-aryl-2-(thiazol-2-yl)prop-1-ene derivatives, which are structurally related to the compound (Frolov et al., 2005).

• X-ray Crystallography for Isomer Structure

  Studies on the synthesis of isomers of similar compounds, like 3-(2,5-dimethoxyphenyl)-2-(4-methoxyphenyl)acrylonitrile, and their crystal structures help understand the molecular structure of (Z)-3-((4-chloro-2,5-dimethoxyphenyl)amino)-2-(4-phenylthiazol-2-yl)acrylonitrile (Shinkre et al., 2008).

Biological and Photophysical Properties

• Bioactive Heterocycles Formation

  The compound (Z)-3-(3,4-dimethoxyphenyl)-2-(4-methoxyphenyl) acrylonitrile, closely related to the subject compound, is used as a dipolarophile in constructing bioactive heterocycles (Naveen et al., 2006).

• Chemosensors for Metal Detection

  Derivatives of acrylonitriles, similar to the compound of interest, have been designed as chemosensors for the detection of metals like mercury, demonstrating their potential in environmental monitoring (Pan et al., 2015).

• Nonlinear Optical Limiting

  Thiophene dyes derived from acrylonitriles, which include compounds structurally related to the subject compound, exhibit nonlinear optical limiting, useful in optoelectronic devices for protecting human eyes and optical sensors (Anandan et al., 2018).

• Photophysical Properties in Polymorphs

  The study of polymorphs of similar acrylonitrile compounds, like Z-2-phenyl-3-(4-(pyridin-2-yl)phenyl)acrylonitrile, reveals the influence of molecular packing and intermolecular interactions on their emission properties, which can be relevant for the subject compound's photophysical characteristics (Percino et al., 2014).